Cas no 957193-64-5 (7-Iodo-3,4-dihydropyrido2,3-bpyrazin-2(1H)-one)

• Product Name: 7-Iodo-3,4-dihydropyrido2,3-bpyrazin-2(1H)-one
• CAS No: 957193-64-5
• MF: C₇H₆IN₃O
• MW: 275.046513080597
• MDL: MFCD12547673
• CID: 836331
• PubChem ID: 44829114
• Update Time: 2025-04-19

7-Iodo-3,4-dihydropyrido2,3-bpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Iodo-3,4-dihydropyrido[2,3-b]pyrazin-2(1H)-one
• 7-iodo-3,4-dihydro-1H-pyrido[2,3-b]pyrazin-2-one
• 3,4-Dihydro-7-iodopyrido[2,3-b]pyrazin-2(1H)-one
• HDLRHKZVYXQFHH-UHFFFAOYSA-N
• FCH1367328
• ST2401937
• AB0000162
• W9771
• A845439
• 7-iodo-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-2-one
• 7-iodanyl-3,4-dihydro-1H-pyrido[2,3-b]pyrazin-2-one
• Pyrid
• DS-14063
• 957193-64-5
• CS-0041227
• FT-0652828
• AKOS015853715
• DTXSID20661197
• MFCD12547673
• SCHEMBL1601643
• DB-080333
• 7-IODO-1H,3H,4H-PYRIDO[2,3-B]PYRAZIN-2-ONE
• 7-Iodo-3,4-dihydropyrido2,3-bpyrazin-2(1H)-one

• MDL： MFCD12547673
• Inchi： 1S/C7H6IN3O/c8-4-1-5-7(9-2-4)10-3-6(12)11-5/h1-2H,3H2,(H,9,10)(H,11,12)
• InChI Key： HDLRHKZVYXQFHH-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C(=C1)NC(CN2)=O

Computed Properties

• Exact Mass: 274.956
• Monoisotopic Mass: 274.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• XLogP3: 0.8

Experimental Properties

• Density: 1.963
• Boiling Point: 459.611°C at 760 mmHg
• Flash Point: 231.765°C
• Refractive Index: 1.659

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives